Cas no 881190-26-7 (1(2H)-NAPHTHALENONE, 5-FLUORO-3,4-DIHYDRO-8-METHOXY-)

• Product Name: 1(2H)-NAPHTHALENONE, 5-FLUORO-3,4-DIHYDRO-8-METHOXY-
• CAS No: 881190-26-7
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 3172552
• PubChem ID: 55297675
• Update Time: 2024-03-01

1(2H)-NAPHTHALENONE, 5-FLUORO-3,4-DIHYDRO-8-METHOXY- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-NAPHTHALENONE, 5-FLUORO-3,4-DIHYDRO-8-METHOXY-
• 5-FLUORO-8-METHOXY-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
• Y14181
• 5-Fluoro-8-methoxy-3,4-dihydronaphthalen-1(2h)-one
• 881190-26-7
• FMLPACUQSAKYAG-UHFFFAOYSA-N
• 5-fluoro-8-methoxy-1-tetralone
• SCHEMBL14430372
• AKOS006373381

• Inchi： 1S/C11H11FO2/c1-14-10-6-5-8(12)7-3-2-4-9(13)11(7)10/h5-6H,2-4H2,1H3
• InChI Key： FMLPACUQSAKYAG-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(F)=CC=C2OC)CCC1

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins